6-Benzyl-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H12N4OS
• Molecular Weight: 296.3 g/mol
• IUPAC Name: 6-benzyl-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H12N4OS/c1-10-12(7-8-20-10)14-16-17-15-19(14)18-13(21-15)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key: LCEIEMMYJZWJFG-UHFFFAOYSA-N
• SMILES: CC1=C(C=CO1)C2=NN=C3N2N=C(S3)CC4=CC=CC=C4

Description

6-Benzyl-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicine and agriculture. This compound belongs to the class of heterocyclic compounds and has a unique chemical structure that makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 6-Benzyl-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound may inhibit the activity of various enzymes involved in cancer cell proliferation, such as topoisomerase IIα and DNA polymerase.
Biochemical and Physiological Effects:
6-Benzyl-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Benzyl-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its unique chemical structure, which makes it a promising candidate for further research. Additionally, this compound has exhibited potent cytotoxic and antimicrobial activity, making it a potential candidate for the development of new drugs.
However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound for use in humans.

Future Directions

There are several future directions for research on 6-Benzyl-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include:
1. Further studies on the mechanism of action of this compound to better understand its potential applications in medicine.
2. Exploration of the potential of this compound as a lead compound for the development of new drugs for the treatment of cancer and other diseases.
3. Investigation of the potential of this compound as a natural pesticide or fungicide in agriculture.
4. Development of new methods for the synthesis of this compound to improve its yield and purity.
5. Studies on the pharmacokinetics and pharmacodynamics of this compound to determine its safety and efficacy for use in humans.
In conclusion, 6-Benzyl-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with potential applications in various areas, including medicine and agriculture. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 6-Benzyl-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through various methods, including the reaction of 2-methyl-3-furylcarboxylic acid hydrazide with 2-mercaptobenzyl chloride in the presence of a base. Other methods involve the reaction of 2-methyl-3-furylcarboxylic acid hydrazide with various substituted benzyl chlorides in the presence of a base.

Scientific Research Applications

6-Benzyl-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in medicine, particularly in the treatment of cancer. Studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to have antimicrobial activity against various bacteria and fungi.